Cas no 80200-04-0 (Phenol, 4-[2-(4-phenyl-1H-pyrazol-1-yl)ethoxy]-)

Phenol, 4-[2-(4-phenyl-1H-pyrazol-1-yl)ethoxy]- structure
80200-04-0 structure
Product Name:Phenol, 4-[2-(4-phenyl-1H-pyrazol-1-yl)ethoxy]-
CAS No:80200-04-0
MF:C17H16N2O2
MW:280.321144104004
CID:706088
PubChem ID:20205305
Update Time:2025-04-19

Phenol, 4-[2-(4-phenyl-1H-pyrazol-1-yl)ethoxy]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-[2-(4-phenyl-1H-pyrazol-1-yl)ethoxy]-
    • 4-[2-(4-phenylpyrazol-1-yl)ethoxy]phenol
    • SCHEMBL10785808
    • DTXSID50603540
    • 80200-04-0
    • 4-[2-(4-Phenyl-1H-pyrazol-1-yl)ethoxy]phenol
    • Inchi: 1S/C17H16N2O2/c20-16-6-8-17(9-7-16)21-11-10-19-13-15(12-18-19)14-4-2-1-3-5-14/h1-9,12-13,20H,10-11H2
    • InChI Key: WWTLRRQFUJKMJT-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)O)CCN1C=C(C=N1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 280.121177757g/mol
  • Monoisotopic Mass: 280.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 47.3Ų
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